Cas no 2137773-84-1 (9-hydroxy-2,7-diazaspiro3.5nonan-6-one, trifluoroacetic acid)

• Product Name: 9-hydroxy-2,7-diazaspiro3.5nonan-6-one, trifluoroacetic acid
• CAS No: 2137773-84-1
• MF: C₉H₁₃F₃N₂O₄
• MW: 270.205733060837
• MDL: MFCD31628990
• CID: 4640233
• PubChem ID: 132346891
• Update Time: 2025-08-05

9-hydroxy-2,7-diazaspiro3.5nonan-6-one, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid
• 9-hydroxy-2,7-diazaspiro3.5nonan-6-one, trifluoroacetic acid

• MDL： MFCD31628990
• Inchi： 1S/C7H12N2O2.C2HF3O2/c10-5-2-9-6(11)1-7(5)3-8-4-7;3-2(4,5)1(6)7/h5,8,10H,1-4H2,(H,9,11);(H,6,7)
• InChI Key： SSOLHUUUKZNMQD-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.OC1CNC(=O)CC21CNC2

Additional information on 9-hydroxy-2,7-diazaspiro3.5nonan-6-one, trifluoroacetic acid

Comprehensive Overview of 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid (CAS No. 2137773-84-1)

The compound 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid (CAS No. 2137773-84-1) is a highly specialized spirocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique diazaspiro core and trifluoroacetic acid moiety make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on such heterocyclic compounds due to their ability to modulate biological pathways with high specificity.

In recent years, the demand for spirocyclic scaffolds like 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one has surged, driven by their applications in precision medicine and targeted drug delivery. The compound's hydrogen-bonding capabilities and stereochemical complexity enable it to interact selectively with biological targets, a feature highly sought after in cancer immunotherapy and neurodegenerative disease research. This aligns with current trends in AI-driven drug design, where computational models prioritize molecules with optimal bioavailability and binding affinity.

The trifluoroacetic acid component of this compound enhances its solubility in organic solvents, facilitating its use in high-throughput screening (HTS) assays. Laboratories engaged in fragment-based drug discovery (FBDD) often utilize such derivatives to build lead compounds with improved pharmacokinetic profiles. Notably, the CAS No. 2137773-84-1 has been referenced in patents related to G-protein-coupled receptor (GPCR) modulators, reflecting its relevance in signal transduction studies.

From a synthetic chemistry perspective, the 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one framework presents intriguing challenges and opportunities. Its rigid spiro architecture reduces conformational flexibility, a property exploited in allosteric drug development. Recent publications highlight its utility in constructing bicyclic peptidomimetics, a class of molecules gaining traction in antiviral research—particularly for RNA virus targets. This connects to broader scientific inquiries about structure-activity relationships (SAR) in small-molecule therapeutics.

Environmental and safety considerations for this compound adhere to standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, its trifluoroacetate salt form requires proper waste disposal procedures due to potential environmental persistence. These aspects are frequently addressed in green chemistry discussions, especially among researchers optimizing sustainable synthetic routes for complex heterocycles.

Analytical characterization of CAS No. 2137773-84-1 typically involves LC-MS and NMR spectroscopy, with particular attention to its stereocenters. The growing integration of machine learning in spectral analysis has streamlined the identification of such chiral building blocks, a topic dominating cheminformatics forums. Furthermore, the compound's logP and pKa values make it a case study in physicochemical property prediction algorithms.

In the context of intellectual property, 9-hydroxy-2,7-diazaspiro[3.5]nonan-6-one derivatives appear in claims for kinase inhibitors and epigenetic modifiers, reflecting the pharmaceutical industry's focus on personalized oncology. Its structural features are also being explored for proteolysis-targeting chimera (PROTAC) applications—an area generating substantial venture capital investment in biotech.

Future research directions may investigate this compound's role in metabolite identification and prodrug design, particularly for blood-brain barrier penetration. These applications resonate with trending searches about neurological drug delivery and biomarker discovery, positioning CAS No. 2137773-84-1 as a molecule of continuing scientific interest.